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Compound of Interest

2-Bromo-4-methyl-nicotinic acid
Compound Name:
ethyl ester

cat. No.: B1283237

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
2-Bromo-4-methyl-nicotinic acid ethyl ester, a key intermediate in pharmaceutical and
agrochemical research. This document includes a summary of its chemical and physical
characteristics, a detailed experimental protocol for its synthesis and purification, and a
workflow diagram for laboratory procedures.

Core Physicochemical Data

Quantitative data for 2-Bromo-4-methyl-nicotinic acid ethyl ester (CAS Number: 65996-17-
0) is summarized in the table below. It is important to note that while the molecular formula and
weight are specific to this compound, experimental data for properties such as boiling and flash
points for the 2-bromo-4-methyl isomer are not readily available in published literature. The
data provided for these specific properties are for the closely related isomer, 5-Bromo-2-methyl-
nicotinic acid ethyl ester, and should be considered as an estimation.
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Property Value Source
Molecular Formula CoH10BrNO2 [Calculated]
Molecular Weight 244.09 g/mol [Calculated]
Appearance Pale yellow solid [1]

[1] (Data for 5-Bromo-2-
Boiling Point 263 °C methyl-nicotinic acid ethyl

ester)

[1] (Data for 5-Bromo-2-
Flash Point 113 °C methyl-nicotinic acid ethyl

ester)

[1] (Data for 5-Bromo-2-
Density 1.439 g/cm3 methyl-nicotinic acid ethyl

ester)

[1] (Data for 5-Bromo-2-

Water Solubility Slightly soluble in water methyl-nicotinic acid ethyl
ester)

XLogP3 2.5 [Calculated]

Topological Polar Surface Area  39.2 A2 [Calculated]

Complexity 187 [Calculated]

Experimental Protocols

The following section details a representative experimental protocol for the synthesis and
purification of 2-Bromo-4-methyl-nicotinic acid ethyl ester, based on established
methodologies for similar nicotinic acid derivatives.

Synthesis of 2-Bromo-4-methyl-nicotinic acid ethyl ester

This procedure outlines the esterification of 2-bromo-4-methyl-nicotinic acid.

Materials:
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e 2-Bromo-4-methyl-nicotinic acid

e Anhydrous ethanol

e Concentrated sulfuric acid

e Toluene

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Ethyl acetate

e Hexane

Equipment:

e Round-bottom flask with reflux condenser and magnetic stirrer
e Heating mantle

e Separatory funnel

e Rotary evaporator

e Glassware for column chromatography

e Thin-layer chromatography (TLC) apparatus
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2-bromo-4-methyl-nicotinic acid in a
mixture of anhydrous ethanol and toluene.

o Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the solution while
stirring.
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o Reflux: Heat the mixture to reflux and maintain for several hours. Monitor the reaction
progress using thin-layer chromatography (TLC) with an appropriate eluent system (e.g.,
ethyl acetate/hexane).

o Workup: Once the reaction is complete, cool the mixture to room temperature.

» Neutralization: Carefully add a saturated solution of sodium bicarbonate to neutralize the
excess acid.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
ethyl acetate.

e Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude
product.

Purification by Silica Gel Column Chromatography

Procedure:

o Column Preparation: Prepare a silica gel column using a slurry of silica gel in a non-polar
solvent such as hexane.

o Loading: Dissolve the crude 2-Bromo-4-methyl-nicotinic acid ethyl ester in a minimal
amount of dichloromethane or the eluent and load it onto the column.

o Elution: Elute the column with a gradient of ethyl acetate in hexane. The polarity of the eluent
should be gradually increased to separate the desired product from impurities.

» Fraction Collection: Collect the fractions and monitor them by TLC to identify those
containing the pure product.

o Solvent Removal: Combine the pure fractions and remove the solvent under reduced
pressure to yield the purified 2-Bromo-4-methyl-nicotinic acid ethyl ester.

Visualized Experimental Workflow
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The following diagram illustrates the key stages of the synthesis and purification process for 2-
Bromo-4-methyl-nicotinic acid ethyl ester.

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 2-Bromo-4-methyl-nicotinic acid ethyl
ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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